Cas no 159088-48-9 (L-Arginine,L-valyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-prolyl-L-prolyl-L-arginyl-L-arginyl-)
159088-48-9 structure
Product Name:L-Arginine,L-valyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-prolyl-L-prolyl-L-arginyl-L-arginyl-
CAS No:159088-48-9
MF:C53H91N19O11
MW:1170.4103500843
CID:138494
PubChem ID:444408
Update Time:2025-08-05
L-Arginine,L-valyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-prolyl-L-prolyl-L-arginyl-L-arginyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Arginine,L-valyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-prolyl-L-prolyl-L-arginyl-L-arginyl-
- H-VAL-PRO-PRO-PRO-VAL-PRO-PRO-ARG-ARG-ARG-OH
- Ras Inhibitory Peptide
- VAL-PRO-PRO-PRO-VAL-PRO-PRO-ARG-ARG-ARG
- VPPPVPPRRR-NH2
- Sos SH3 domain inhibitor
- HSOS (1149-1158) N10 SH3 BINDING DOMAIN
- DTXSID00332156
- 159088-48-9
- CHEMBL2372045
- AKOS040755814
- J-009561
- 1aze
- CS-0109286
- HY-P2157
- DB-230602
- L-valyl-l-prolyl-l-prolyl-l-prolyl-l-valyl-l-prolyl-l-prolyl-l-arginyl-l-arginyl-l-arginine
-
- Inchi: 1S/C53H91N19O11/c1-29(2)39(54)48(80)71-27-11-19-37(71)47(79)70-26-10-18-36(70)45(77)69-25-9-17-35(69)44(76)67-40(30(3)4)49(81)72-28-12-20-38(72)46(78)68-24-8-16-34(68)43(75)65-32(14-6-22-62-52(57)58)41(73)64-31(13-5-21-61-51(55)56)42(74)66-33(50(82)83)15-7-23-63-53(59)60/h29-40H,5-28,54H2,1-4H3,(H,64,73)(H,65,75)(H,66,74)(H,67,76)(H,82,83)(H4,55,56,61)(H4,57,58,62)(H4,59,60,63)/t31-,32-,33-,34-,35-,36-,37-,38-,39-,40-/m0/s1
- InChI Key: KDEHBKGSNFLJSF-QMAXXTOWSA-N
- SMILES: O=C([C@@H]1CCCN1C([C@@H]1CCCN1C([C@H](C(C)C)N)=O)=O)N1CCC[C@H]1C(N[C@@H](C(C)C)C(N1CCC[C@H]1C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O)CCC/N=C(\N)/N)=O)CCC/N=C(\N)/N)=O)=O)=O)=O
Computed Properties
- Exact Mass: 1169.71000
- Monoisotopic Mass: 1169.715
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 15
- Hydrogen Bond Acceptor Count: 30
- Heavy Atom Count: 83
- Rotatable Bond Count: 40
- Complexity: 2430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 475A^2
- XLogP3: -5.4
Experimental Properties
- PSA: 466.97000
- LogP: 1.92050
L-Arginine,L-valyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-prolyl-L-prolyl-L-arginyl-L-arginyl- Security Information
- WGK Germany:3
- Storage Condition:−20°C
L-Arginine,L-valyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-prolyl-L-prolyl-L-arginyl-L-arginyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73854-1mg |
Ras Inhibitory Peptide |
159088-48-9 | 98% | 1mg |
¥1325.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73854-5mg |
Ras Inhibitory Peptide |
159088-48-9 | 98% | 5mg |
¥5620.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73854-10mg |
Ras Inhibitory Peptide |
159088-48-9 | 98% | 10mg |
¥9368.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci73854-500ug |
Ras Inhibitory Peptide |
159088-48-9 | 98% | 500ug |
¥831.00 | 2022-04-26 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-3124-0.5mg |
Sos SH3 domain inhibitor, |
159088-48-9 | ≥97% | 0.5mg |
¥699.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-3124-0.5 mg |
Sos SH3 domain inhibitor, |
159088-48-9 | ≥97% | 0.5 mg |
¥699.00 | 2023-07-10 | |
| 1PlusChem | 1P00APG1-1mg |
Ras Inhibitory Peptide |
159088-48-9 | ≥95% | 1mg |
$99.00 | 2025-02-25 | |
| 1PlusChem | 1P00APG1-5mg |
Ras Inhibitory Peptide |
159088-48-9 | ≥95% | 5mg |
$427.00 | 2025-02-25 | |
| 1PlusChem | 1P00APG1-10mg |
Ras Inhibitory Peptide |
159088-48-9 | ≥95% | 10mg |
$739.00 | 2025-02-25 | |
| A2B Chem LLC | AE98737-1mg |
RAS INHIBITORY PEPTIDE |
159088-48-9 | ≥95% | 1mg |
$105.00 | 2024-04-20 |
L-Arginine,L-valyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-prolyl-L-prolyl-L-arginyl-L-arginyl- Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
159088-48-9 (L-Arginine,L-valyl-L-prolyl-L-prolyl-L-prolyl-L-valyl-L-prolyl-L-prolyl-L-arginyl-L-arginyl-) Related Products
- 12238-94-7(Neutral Brown Rl)
- 125667-96-1(Cecropin P1)
- 114681-65-1(RGD peptide (GRGDNP))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent